Cas no 2344681-14-5 (Spiro[3.6]decan-2-amine;hydrochloride)

• Product Name: Spiro[3.6]decan-2-amine;hydrochloride
• CAS No: 2344681-14-5
• MF: C₁₀H₂₀ClN
• MW: 189.72550201416
• CID: 6056911
• PubChem ID: 139022498
• Update Time: 2025-05-21

Spiro[3.6]decan-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3710479144
• Spiro[3.6]decan-2-amine;hydrochloride
• EN300-7427202
• spiro[3.6]decan-2-amine hydrochloride
• 2344681-14-5

• Inchi： 1S/C10H19N.ClH/c11-9-7-10(8-9)5-3-1-2-4-6-10;/h9H,1-8,11H2;1H
• InChI Key： BHEXZUOKADGORV-UHFFFAOYSA-N
• SMILES： Cl.NC1CC2(CCCCCC2)C1

Computed Properties

• Exact Mass: 189.1284273g/mol
• Monoisotopic Mass: 189.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Spiro[3.6]decan-2-amine;hydrochloride

Spiro[3.6]decan-2-amine Hydrochloride: A Comprehensive Overview

Spiro[3.6]decan-2-amine hydrochloride, with the CAS number 2344681-14-5, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, classified as a spiro amine, exhibits a distinctive molecular structure characterized by a spiro ring system and an amine functional group. The hydrochloride salt form further enhances its stability and solubility, making it a valuable compound for various applications.

The spiro structure of Spiro[3.6]decan-2-amine hydrochloride is defined by two rings sharing only one atom, creating a unique topology that influences its chemical reactivity and physical properties. This structural feature has been extensively studied in recent years, with researchers exploring its potential as a building block in drug design and material science. The compound's amine group, located at the 2-position of the decane ring, contributes to its ability to form hydrogen bonds, which is crucial for its interactions in biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Spiro[3.6]decan-2-amine hydrochloride. Researchers have developed novel methodologies to construct the spiro ring system, including intramolecular cyclization and transition-metal-catalyzed reactions. These methods not only improve the yield but also allow for the incorporation of functional groups that can modulate the compound's properties for specific applications.

In terms of pharmacological applications, Spiro[3.6]decan-2-amine hydrochloride has shown promise as a lead compound in drug discovery programs targeting various therapeutic areas. Its ability to penetrate cellular membranes and interact with biological targets makes it an attractive candidate for developing bioactive molecules. Recent studies have demonstrated its potential as an inhibitor of certain enzymes and receptors, highlighting its role in disease modulation.

The physical properties of Spiro[3.6]decan-2-amine hydrochloride are also noteworthy. Its solubility in polar solvents, influenced by the hydrochloride salt form, facilitates its use in solution-based reactions and formulations. Additionally, its melting point and stability under various conditions make it suitable for large-scale production and storage.

From an environmental perspective, the synthesis and application of Spiro[3.6]decan-2-amine hydrochloride have been evaluated for their sustainability. Researchers are exploring greener synthetic routes and recycling strategies to minimize waste and reduce the ecological footprint associated with its production.

In conclusion, Spiro[3.6]decan-2-amine hydrochloride (CAS No: 2344681-14-5) is a versatile compound with a rich potential for advancing chemical research and therapeutic development. Its unique structure, combined with recent breakthroughs in synthesis and application, positions it as a key player in modern chemistry and pharmacology.